Cas no 7341-17-5 (2-Ethylhexanethiol)

• Product Name: 2-Ethylhexanethiol
• CAS No: 7341-17-5
• MF: C₈H₁₈S
• MW: 146.293521404266
• MDL: MFCD00039654
• CID: 47356
• PubChem ID: 24885020
• Update Time: 2026-05-14

2-Ethylhexanethiol Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1-hexanethiol
• 2-Ethylhexylmercaptan
• 2-Ethylhexanethiol
• 2-ethylhexane-1-thiol
• 1-Hexanethiol,2-ethyl
• 2-Aethyl-hexan-1-thiol
• 2-Aethyl-hexanthiol-(1)
• 2-Aethyl-hexylmercaptan
• 2-ethyl-hexane-1-thiol
• 2-Ethylhexyl Mercaptan
• 1-Hexanethiol, 2-ethyl-
• 2-(Mercaptomethyl)heptane
• FEMA 3833
• UCJMHYXRQZYNNL-UHFFFAOYSA-N
• 8002AF
• TRA0030022
• E1031

• MDL： MFCD00039654
• Inchi： 1S/C8H18S/c1-3-5-6-8(4-2)7-9/h8-9H,3-7H2,1-2H3
• InChI Key： UCJMHYXRQZYNNL-UHFFFAOYSA-N
• SMILES： S([H])C([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 146.11300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid
• Density: 0.843 g/mL at 25 °C
• Boiling Point: 67°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.457
• PSA: 38.80000
• LogP: 3.13260
• FEMA: 3833 | 2-ETHYLHEXANETHIOL

2-Ethylhexanethiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H319,H334,H412
• Warning Statement： P261,P273,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 3336 3
• WGK Germany：3
• Hazard Category Code： 36-43-52/53
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Ethylhexanethiol

Professional Introduction to 2-Ethylhexanethiol (CAS No. 7341-17-5)

2-Ethylhexanethiol, with the chemical formula C₈H₁₈S, is a significant compound in the field of organic chemistry and industrial applications. Its CAS number, CAS No. 7341-17-5, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. This compound, also known as 2-(Ethylthio)hexane, is a thiol derivative that has garnered attention due to its versatile chemical properties and potential applications in various sectors.

The molecular structure of 2-Ethylhexanethiol consists of an eight-carbon chain with an ethylthio (-SCH₂CH₃) functional group attached to the second carbon atom. This configuration imparts unique reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The presence of the thiol group (-SH) allows for various chemical reactions, including oxidation to form disulfides, reaction with metals to form thiolates, and participation in nucleophilic substitution reactions.

In recent years, 2-Ethylhexanethiol has been extensively studied for its role in the synthesis of complex organic molecules. Its applications span across pharmaceuticals, fragrances, and polymer chemistry. For instance, in pharmaceutical research, this compound serves as a precursor in the synthesis of certain active pharmaceutical ingredients (APIs). The ability to modify its structure allows chemists to tailor its properties for specific applications, enhancing drug efficacy and stability.

The fragrance industry has also leveraged the unique olfactory properties of 2-Ethylhexanethiol. Thiols are known for their distinct sulfur-containing aroma, which can be both pungent and appealing when used in small concentrations. This compound is often employed as a synthetic intermediate to create synthetic musks and other aromatic compounds that contribute to the complexity of perfumes and scents. Its role in fragrance formulation underscores its importance in the fine chemicals sector.

Beyond its applications in pharmaceuticals and fragrances, 2-Ethylhexanethiol finds utility in polymer chemistry. It can act as a chain transfer agent or crosslinking agent in polymerization reactions, influencing the physical properties of the resulting polymers. This versatility makes it a valuable tool for researchers developing new materials with tailored characteristics. For example, it has been investigated for its potential use in creating elastomers with enhanced thermal stability and mechanical strength.

The environmental impact of 2-Ethylhexanethiol is another area of growing interest. While thiols can be toxic at high concentrations, their degradation products are often less harmful. Understanding their environmental fate is crucial for sustainable industrial practices. Recent studies have focused on developing biodegradation pathways for thiols, including 2-Ethylhexanethiol, to minimize environmental contamination. These efforts align with global initiatives to promote green chemistry and reduce waste.

In conclusion, 2-Ethylhexanethiol (CAS No. 7341-17-5) is a multifaceted compound with significant implications across multiple industries. Its unique chemical properties make it indispensable in pharmaceutical synthesis, fragrance formulation, and polymer development. As research continues to uncover new applications and sustainable practices involving thiols, compounds like 2-Ethylhexanethiol will remain at the forefront of innovation in organic chemistry.